Cas no 1184978-92-4 (6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1184978-92-4
• MF: C₁₇H₁₁FN₄O₂
• MW: 322.293246507645
• CID: 5388497
• Update Time: 2025-07-20

6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]quinolin-4(1H)-one
• 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C17H11FN4O2/c1-22-9-13(15(23)12-8-11(18)2-3-14(12)22)17-20-16(21-24-17)10-4-6-19-7-5-10/h2-9H,1H3
• InChI Key： MPMRGTPEDWKZBL-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3C=CN=CC=3)N=2)=C1

Computed Properties

• Exact Mass: 322.087
• Monoisotopic Mass: 322.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2

Additional information on 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1184978-92-4)

The compound 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1184978-92-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and quinolin-4-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the demand for novel heterocyclic compounds like 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one has surged due to their versatility in medicinal chemistry. The presence of the pyridine ring and fluorine substitution enhances its bioavailability and binding affinity, making it a subject of interest for computational drug design. Studies have explored its interactions with biological targets, leveraging molecular docking simulations—a hot topic in AI-driven drug development.

The synthesis of CAS No. 1184978-92-4 involves multi-step organic reactions, often starting from 4-fluorophenyl precursors. Optimizing its yield and purity is critical, as impurities can affect its efficacy in downstream applications. Analytical techniques such as HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with industry standards. These methodologies are frequently searched by chemists seeking protocol improvements.

From an industrial perspective, scalability of 6-fluoro-1-methyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one production remains a challenge. Green chemistry principles are increasingly applied to reduce solvent waste and energy consumption—a trend reflecting global sustainability goals. Researchers are also investigating its stability under various storage conditions, a common query among laboratory professionals.

Beyond pharmaceuticals, this compound’s oxadiazole core has potential in materials science, particularly in designing organic semiconductors. Its electron-withdrawing properties could contribute to advancements in flexible electronics, a rapidly growing field. Such interdisciplinary applications highlight its value beyond traditional chemistry sectors.

In summary, CAS No. 1184978-92-4 represents a multifaceted chemical entity with broad scientific appeal. Its structural complexity and functional diversity position it at the intersection of cutting-edge research, addressing contemporary needs in healthcare and technology. Ongoing studies will likely uncover further applications, solidifying its importance in modern chemistry.